Cas no 2219376-13-1 (tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate)

• Product Name: tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate
• CAS No: 2219376-13-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5890699
• PubChem ID: 165746467
• Update Time: 2025-06-26

tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate
• tert-butyl N-ethyl-N-[3-(oxiran-2-yl)propyl]carbamate
• EN300-1708333
• 2219376-13-1

• Inchi： 1S/C12H23NO3/c1-5-13(8-6-7-10-9-15-10)11(14)16-12(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： IZIUOPZZFZFZND-UHFFFAOYSA-N
• SMILES： O1CC1CCCN(C(=O)OC(C)(C)C)CC

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.1Ų

Additional information on tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate

Introduction to Tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate (CAS No: 2219376-13-1)

Tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate, with the CAS number 2219376-13-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of this molecule, particularly the presence of an oxirane ring and a tert-butyl group, make it a promising candidate for various synthetic transformations and biological studies.

The structural formula of Tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate can be described as follows: a carbamate functional group linked to an ethyl group and a propyl chain, where the propyl chain terminates with an oxirane ring. The oxirane ring, also known as an epoxide, is a highly reactive moiety that can undergo various chemical reactions, including ring-opening reactions with nucleophiles. This reactivity makes it an excellent intermediate for the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel carbamates as pharmacological agents. Carbamates have been explored for their potential in treating a wide range of diseases, including neurological disorders, cancer, and infectious diseases. The tert-butyl group in Tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate not only enhances the stability of the molecule but also influences its solubility and bioavailability. These properties make it an attractive candidate for further investigation in drug discovery.

One of the most intriguing aspects of this compound is its potential application in the synthesis of bioactive molecules. The oxirane ring can be selectively opened by various nucleophiles, allowing for the introduction of diverse functional groups at specific positions. This versatility has been exploited in the synthesis of peptidomimetics and other therapeutic agents. For instance, researchers have utilized oxirane-based intermediates to develop inhibitors targeting specific enzymes involved in disease pathways.

Recent studies have highlighted the role of Tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate in the development of novel agrochemicals. The carbamate moiety is known to exhibit herbicidal and insecticidal properties, making it a valuable component in crop protection formulations. The oxirane ring further enhances the reactivity of the molecule, allowing for the creation of derivatives with improved efficacy and environmental safety.

The synthesis of Tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate involves multi-step organic reactions, typically starting from readily available precursors. The process often includes the formation of the oxirane ring through epoxidation reactions and subsequent functionalization to introduce the carbamate group. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to optimize yield and purity.

In terms of biological activity, Tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets suggests that it could be developed into a new generation of drugs. Further research is needed to fully elucidate its mechanism of action and potential side effects. However, preliminary data indicate that it may have significant therapeutic value in treating various diseases.

The chemical properties of this compound also make it suitable for use as a building block in medicinal chemistry. The presence of multiple reactive sites allows for extensive derivatization, enabling chemists to design molecules with tailored properties. This flexibility has been exploited in the development of novel drugs targeting complex diseases such as cancer and neurodegenerative disorders.

Industrial applications of Tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate are also being explored. Its reactivity and stability make it a valuable intermediate in the production of specialty chemicals and polymers. Researchers are investigating its use in creating advanced materials with unique properties, such as biodegradable plastics and smart coatings.

The safety profile of Tert-butyl N-ethyl-N-3-(oxiran-2-yl)propylcarbamate is another critical aspect that has been studied extensively. While preliminary toxicity assessments suggest that it is relatively safe at moderate concentrations, further studies are needed to evaluate its long-term effects. Regulatory agencies require comprehensive toxicological data before approving any new chemical for commercial use.

In conclusion, Tert-butyl N-ethyl-N-(oxiran--2--yI)propvlcarbamate (CAS No: 2219376--13--1) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it an excellent candidate for further research and development. As our understanding of its properties continues to grow, we can expect to see new applications emerge that will benefit society in numerous ways.